Cas no 680212-98-0 (2-(tert-butyl)-4,5,6-trimethyl-3-nitrophenyl isothiocyanate)

2-(tert-butyl)-4,5,6-trimethyl-3-nitrophenyl isothiocyanate structure
680212-98-0 structure
Product Name:2-(tert-butyl)-4,5,6-trimethyl-3-nitrophenyl isothiocyanate
CAS No:680212-98-0
MF:C14H18N2O2S
MW:278.369922161102
CID:968298
PubChem ID:2779936
Update Time:2025-04-19

2-(tert-butyl)-4,5,6-trimethyl-3-nitrophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-(tert-butyl)-4,5,6-trimethyl-3-nitrophenyl isothiocyanate
    • 1-tert-butyl-2-isothiocyanato-3,4,5-trimethyl-6-nitrobenzene
    • 680212-98-0
    • SCHEMBL1019744
    • DTXSID00381604
    • Inchi: 1S/C14H18N2O2S/c1-8-9(2)12(15-7-19)11(14(4,5)6)13(10(8)3)16(17)18/h1-6H3
    • InChI Key: LQLDAXFXXOENFH-UHFFFAOYSA-N
    • SMILES: S=C=NC1=C(C)C(C)=C(C)C(=C1C(C)(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 278.10889899g/mol
  • Monoisotopic Mass: 278.10889899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 90.3Ų
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